4-(2,4-Dichlorophenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-8-2-4-9(11(15)6-8)10-3-1-7(13(17)18)5-12(10)16/h1-6,16H,(H,17,18)
• InChI Key: FRCBMFHAHSWJJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H8Cl2O3
• DSSTOX Substance ID: DTXSID10691206
• Molecular Weight: 283.10 g/mol
• CAS RN: 1262002-41-4

Description

4-(2,4-Dichlorophenyl)-3-hydroxybenzoic acid (also known as 4-DCHB) is a widely used compound in scientific research, as it has many applications in the fields of biochemistry, physiology, and pharmacology. It is a synthetic chemical compound that is composed of a 4-chloro-2,4-dichlorophenyl group and a 3-hydroxybenzoic acid group. 4-DCHB is a white crystalline solid with a melting point of 98.5 °C and a molecular weight of 250.1 g/mol. It is soluble in ethanol and methanol and is practically insoluble in water.

Scientific Research Applications

4-DCHB is widely used in scientific research due to its wide range of applications. It is used as an inhibitor of enzymes involved in the synthesis of lipids and as an inhibitor of the enzyme tyrosinase, which is involved in the synthesis of melanin. It is also used as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins, and as an inhibitor of the enzyme phospholipase A2, which is involved in the synthesis of phospholipids. Additionally, 4-DCHB is used as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.

Mechanism of Action

The mechanism of action of 4-DCHB is not fully understood, however, it is thought to act as an inhibitor of enzymes involved in the synthesis of lipids and other compounds. It has been shown to bind to the active sites of the enzymes, preventing them from catalyzing the reactions. Additionally, it has been shown to inhibit the activity of tyrosinase, cyclooxygenase, phospholipase A2, and monoamine oxidase.
Biochemical and Physiological Effects
4-DCHB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the synthesis of lipids, melanin, prostaglandins, and phospholipids, as well as the metabolism of neurotransmitters. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The main advantage of 4-DCHB is its wide range of applications in scientific research. It is a relatively inexpensive compound and is readily available. Additionally, it is relatively stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. It is insoluble in water and can be difficult to dissolve in organic solvents. Additionally, it is not very soluble in ethanol and methanol, which can make it difficult to use in certain experiments.

Future Directions

The future of 4-DCHB research is promising, as there are many potential applications in the fields of biochemistry, physiology, and pharmacology. Potential future directions include further research into its mechanism of action, its effects on various biochemical and physiological processes, and its potential therapeutic applications. Additionally, further research into its synthesis and solubility could lead to improved methods for its use in laboratory experiments. Finally, further research into its safety and toxicity could lead to more efficient and safe methods for its use in clinical trials.

Synthesis Methods

4-DCHB can be synthesized from the reaction of p-chloroaniline and 3-hydroxybenzoic acid in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen, and the temperature is maintained at around 80-90 °C. The reaction is then quenched with an acid, such as hydrochloric acid, and the product is isolated and purified by recrystallization.